Cas no 20439-47-8 ((1R,2R)-Cyclohexane-1,2-diamine)

• Product Name: (1R,2R)-Cyclohexane-1,2-diamine
• CAS No: 20439-47-8
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• MDL: MFCD00062985
• CID: 51546
• PubChem ID: 43806
• Update Time: 2025-06-25

(1R,2R)-Cyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-(-)-1,2-Diaminocyclohexane
• DiaminocyclohexaneRRDACHwhitepowder
• (1R,2R)-(-)-1,2-Cyclohexanediamine
• (1R,2R)-CYCLOHEXANE-1,2-DIAMINE
• (1R,2R)-1,2-DIAMINOCYCLOHEXANE
• (1R)-(-)-TRANS-1,2-DIAMINOCYCLOHEXANE
• (1R)-TRANS-1,2-DIAMINOCYCLOHEXANE
• (1R)-TRANS-1,2-CYCLOHEXANEDIAMINE
• RR-DIAMINOCYCLOHEXANE
• 1,2-Diaminocyclohexane, mixture of isomers
• Cyclohexanediamine
• DACH
• cyclohex-1,2-ylenediamine
• 1,2-Cyclohexanediamine
• 1,2-Diaminocyclohexane
• (1R,2R)-(-)-Diaminocyclohexane
• 1,2-Cyclohexanediamine, (1R,2R)-
• (1R,2R)-(-)-1
• (1R,2R)-(-)-1,2-
• 1R,2R-Diaminocyclohexane
• 2-DiaMinocyclohexane
• R-DACH
• RR-DAC
• (R,R)-DACH
• trans-1,2-Diaminocyclohexane
• trans-1,2-Cyclohexanediamine
• trans-cyclohexane-1,2-diamine
• 1,2-Cyclohexanediamine, (1R,2R)-rel-
• (1r,2r)-diaminocyclohexane
• (1R,2R)-1,2-Cyclohexanediamine
• (+/-)-trans-1,2-Diaminocyclohexane
• rr-diaminocyc
• (-)-R,R-1,2-Diaminocyclohexane
• (+/-)-trans
• (-)-trans-1,2-Diaminocyclohexane
• trans (+/-) 1,2-cyclohexanediamine
• EN300-244549
• rel-(1R,2R)-1,2-Cyclohexanediamine
• (1R,2R)-(-)-1,2-Diaminocyclohexane, 98%
• 88RM10ID0P
• AM20070468
• AKOS015854170
• NS00125421
• trans-1,2-diamino-cyclohexane
• SSJXIUAHEKJCMH-PHDIDXHHSA-
• trans-1,2-diamino cyclohexane
• Q-200008
• (+/-)-trans-1,2-diamino cyclohexane
• 1,2-Cyclohexanediamine, (1R-trans)-
• BP-10074
• (+/-)-trans-cyclohexane-1,2-diamine
• 1,2-Cyclohexanediamine #
• trans 1,2-diaminocyclohexane
• (R,R)-(-)-1,2-Diaminocyclohexane
• 1,2-Diaminocyclohexane, (-)-
• (-)-(1R,2R)-1,2-Cyclohexanediamine
• ( inverted exclamation markA)-trans-1,2-Diaminocyclohexane
• 20439-47-8
• trans-cyclohexane-1
• DNH
• SCHEMBL73951
• 4-Pyridinecarboxaldehyde,3-hydroxy-2-methyl-5-[(phosphonooxy)methyl]-,calcium salt(1:1)
• InChI=1/C6H14N2/c7-5-3-1-2-4-6(5)8/h5-6H,1-4,7-8H2/t5-,6-/m1/s1
• CS-0019667
• AC-6758
• UNII-37EKL250EE
• trans-1,2 diaminocyclohexane
• UNII-88RM10ID0P
• Z1741961110
• (trans)-cyclohexane-1,2-diamine
• TRANS-N,N'-1,2-CYCLOHEXANEDIAMINE
• (1r,2r)-cyclohexane diamine
• (R,R)-cyclohexane-1,2-diamine
• DTXSID60883654
• (+)-trans-1,2-diaminocyclohexane
• trans-1.2-diamino cyclohexane
• AKOS005145909
• A802491
• CS-M2431
• 1,2-trans-diaminocyclohexane
• 1,2-transdiaminocyclohexane
• 1,2-trans-cyclohexanediamine
• racemic trans-1,2-diaminocyclohexane
• rac-trans-1,2-diaminocyclohexane
• A848365
• trans-1,2diaminocyclohexane
• Q-201850
• EN300-101371
• trans-1,2-Cyclohexaneiamine
• (+)-1,2-trans-Diaminocyclohexane
• (+/-)-trans-1,2-Diaminocyclohexane, 99%
• AS-12165
• F16348
• 1,2-DIAMINOCYCLOHEXANE, TRANS-(-)-
• 37EKL250EE
• (R,R)-1,2-diaminocyclohexane
• trans-1,2-cyclohexane diamine
• trans-1,2-diami-nocyclohexane
• (1S)-(+)-trans-1,2-Diaminocyclohexane
• racemic trans-1,2 diaminocyclohexane
• 1121-22-8
• 1,2-(+/-)-trans-Diaminocyclohexane
• A814560
• 1,2-Diaminocyclohexane, trans-
• MFCD00062985
• (1r,2r)-(-)diaminocyclohexane
• trans-cyclohexane-1,2-di-amine
• racemic trans 1,2-diaminocyclohexane
• trans-(-)-1,2-diaminocyclohexane
• HY-76211A
• HY-41957
• (+/-)-trans-1,2-Cyclohexanediamine
• rac-(1R,2R)-cyclohexane-1,2-diamine
• CHEBI:228823
• cyclohexane, trans-1,2-diamino-
• DB-002899
• (1R,2R)-Cyclohexane-1,2-diamine

• MDL： MFCD00062985
• Inchi： 1S/C6H14N2/c7-5-3-1-2-4-6(5)8/h5-6H,1-4,7-8H2/t5-,6-/m1/s1
• InChI Key： SSJXIUAHEKJCMH-PHDIDXHHSA-N
• SMILES： N[C@@H]1CCCC[C@H]1N
• BRN： 2801643

Computed Properties

• Exact Mass: 114.11600
• Monoisotopic Mass: 114.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 62.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 0.931
• Melting Point: 40-45 ºC
• Boiling Point: 78°C/13mmHg(lit.)
• Flash Point: Degrees Fahrenheit:158°F
  Degrees Celsius:70°C
  
• Refractive Index: -25.5 ° (C=5, 1mol/L HCl)
• Water Partition Coefficient: Soluble in water.
• PSA: 52.04000
• LogP: 1.61560
• Sensitiveness: Air Sensitive
• Specific Rotation: -24.5 º (c=5, 1 N HCl)
• Optical Activity: [α]20/D −25°, c = 5 in 1 M HCl

(1R,2R)-Cyclohexane-1,2-diamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3259 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-34
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34
• HazardClass：8
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (1R,2R)-Cyclohexane-1,2-diamine

Comprehensive Analysis of (1R,2R)-Cyclohexane-1,2-diamine (CAS No. 20439-47-8): Properties, Applications, and Industry Trends

(1R,2R)-Cyclohexane-1,2-diamine, identified by its CAS number 20439-47-8, is a chiral diamine compound with significant importance in asymmetric synthesis and pharmaceutical intermediates. Its stereospecific configuration (1R,2R) makes it a valuable building block for catalysts and ligands, particularly in enantioselective reactions. The compound’s rigid cyclohexane backbone enhances stability, while the diamine functional groups provide versatile reactivity, enabling applications in agrochemicals, fine chemicals, and material science.

Recent trends highlight growing demand for chiral auxiliaries and enantiopure compounds, driven by advancements in drug development and green chemistry. Researchers frequently search for "stereoselective synthesis methods" or "chiral diamine applications," reflecting the compound’s relevance. (1R,2R)-Cyclohexane-1,2-diamine is often compared to derivatives like (1S,2S)-isomers or trans-1,2-diaminocyclohexane, emphasizing the need for precise stereocontrol in industrial processes.

The compound’s role in asymmetric hydrogenation and C-C bond formation reactions has been widely studied. For instance, it serves as a key ligand in Noyori-type catalysts, which are pivotal for producing β-amino alcohols and other high-value intermediates. Its low toxicity profile and compatibility with sustainable solvents align with the pharmaceutical industry’s shift toward green chemistry principles.

From a commercial perspective, CAS 20439-47-8 is supplied in high purity grades (>98%), with strict controls to ensure optical purity. Suppliers often highlight its use in "pharmaceutical chiral resolution" or "catalyst design," addressing frequent queries about its handling stability and storage conditions. Analytical techniques like HPLC and chiral GC are essential for quality verification.

Emerging applications include its integration into metal-organic frameworks (MOFs) and polymeric materials, where its chelation properties enhance structural diversity. Innovations in continuous flow chemistry further leverage its reactivity, reducing waste and improving scalability—a response to the industry’s focus on process intensification.

In summary, (1R,2R)-Cyclohexane-1,2-diamine (CAS 20439-47-8) exemplifies the intersection of chiral technology and industrial demand. Its adaptability to green synthesis and high-performance catalysis ensures its continued prominence in research and manufacturing.